Cas no 64920-29-2 (Ethyl 2-oxo-4-phenylbutyrate (>90%))
64920-29-2 structure
Product Name:Ethyl 2-oxo-4-phenylbutyrate (>90%)
CAS No:64920-29-2
MF:C12H14O3
MW:206.237763881683
MDL:MFCD00037533
CID:58246
PubChem ID:562087
Update Time:2025-04-18
Ethyl 2-oxo-4-phenylbutyrate (>90%) Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-oxo-4-phenylbutanoate
- 2-OXO-4-PHENYLBUTANOIC ACID ETHYL ESTER
- 2-OXO-4-PHENYLBUTYRIC ACID ETHYL ESTER
- 4-PHENYL-2-OXOBUTYRIC ACID ETHYL ESTER
- BENZYLPYRUVIC ACID ETHYL ESTER
- KETO ESTER
- ETHYL BENZYLPYRUVATE
- ETHYL-2 OXO-4 PHENYL BUTANOATE
- Ethyl 2-oxo-4-phenylbutyrate
- 2-oxo-4-phenyl-butyric acid ethyl ester
- 2-oxo-4-phenylhexanoate
- Ethy 2-oxo-4-phenylbutyrate
- ethyl 2-keto-4-phenylbutyrate
- ethyl 2-oxo-4-phenyl-butyrate
- Ethyl 4-phenyl-2-oxobutanoate
- ETHYL-2-OXO-4-PHENYLBUTRATE
- Ethyl 3-benzylpyruvate
- Ethyl 4-phenyl-2-ketobutyrate
- Ethyl 4-phenyl-2-oxobutyrate
- Ethyl 2-Oxo-Phenylbutrate (Eopb)
- 2-Oxo-4-phenylbutanoicacid ethyl ester
- 4-Phenyl-2-oxobutyricacid ethyl ester
- Ethyl4-phenyl-2-oxobutanoate
- ETHYL-2-OXO-4-PHENYLBUTYRATE
- 2-oxo-4-phenyl butyric acid ethyl ester
- 5YNU9LPT51
- ethyl 2-oxo-4-phenyl-butanoate
- STPXIOGYOLJXMZ-UHFFFAOYSA-N
- Ethyl2-oxo-4-phenylbutyrate
- PubChem18829
- Benzenebutanoic acid, .alpha.-oxo-, ethyl ester
- Ethyl 2-oxo-4-phenylbutyrate, 97%
- AMY11114
- DTXCID2031582
- Tox21_113802
- E0687
- SR-01000944770
- InChI=1/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- FT-0640980
- EINECS 265-276-9
- SB67345
- A-Keto-phenylbutyric acid, ethyl ester
- 2-keto-4-phenylbutyric acid ethyl ester
- CAS-64920-29-2
- EN300-21226
- STPXIOGYOLJXMZ-UHFFFAOYSA-
- NS00035760
- NCGC00253678-01
- Ethyl2-oxo-4-phenylbutanoate
- SY013535
- 64920-29-2
- SR-01000944770-1
- CHEMBL3183364
- ETHYL PHENETHYLOXALATE
- Ethyl 2-oxo-4-phenylbutyrate (>90%)
- Q27263064
- Q-201080
- Z104494692
- FT-0668355
- Ethyl 2-oxo-4-phenylbutyrate (93per cent)
- SCHEMBL304796
- 2-Oxo-4-phenylbutyric acid, ethyl ether
- AC8658
- AC-5142
- A8839
- UNII-5YNU9LPT51
- Ethyl 2-oxo-4-phenylbutyrate, purum, >=97.0% (GC)
- AKOS000121618
- AS-14138
- 2-oxo-4-phenylbutyric acid, ethyl ester
- Ethyl 2-oxo-4-phenylbutanoate #
- DTXSID1057793
- MFCD00037533
- ethyl-4-phenyl-2-oxobutyrate
- DB-054748
-
- MDL： MFCD00037533
- Inchi： 1S/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- InChI Key： STPXIOGYOLJXMZ-UHFFFAOYSA-N
- SMILES： O(CC)C(C(CCC1C=CC=CC=1)=O)=O
- BRN： 2725083
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Yellow liquid.
- Density: 1.091 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 136°C/2mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.504(lit.)
- PSA: 43.37000
- LogP: 1.75140
- Solubility: Not determined
Ethyl 2-oxo-4-phenylbutyrate (>90%) Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
- Safety Term：S23;S24/25
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
Ethyl 2-oxo-4-phenylbutyrate (>90%) Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 2-oxo-4-phenylbutyrate (>90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 375322-5ML |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 97% | 5ML |
783.56 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 375322-25ML |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 97% | 25ML |
2867.32 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E808694-100g |
Ethyl 2-oxo-4-phenylbutyrate |
64920-29-2 | 92% | 100g |
1,289.70 | 2021-05-17 | |
| TRC | E925385-10g |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 10g |
$ 92.00 | 2023-09-07 | ||
| TRC | E925385-25g |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 25g |
$ 121.00 | 2023-09-07 | ||
| TRC | E925385-100g |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 100g |
$ 288.00 | 2023-09-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016662-100g |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 92% | 100g |
￥1401 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016662-25g |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 92% | 25g |
￥550 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016662-5g |
Ethyl 2-oxo-4-phenylbutyrate (>90%) |
64920-29-2 | 92% | 5g |
￥112 | 2024-05-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E61180-25g |
Ethyl 2-oxo-4-phenylbutanoate |
64920-29-2 | 95% | 25g |
¥566.0 | 2023-09-07 |
Ethyl 2-oxo-4-phenylbutyrate (>90%) Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:64920-29-2)Ethyl 2-oxo-4-phenylbutyrate (>90%)
Order Number:A8839
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:10
Price ($):253.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:64920-29-2)2-氧代-4-苯基丁酸乙酯
Order Number:LE27016896
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com
Ethyl 2-oxo-4-phenylbutyrate (>90%) Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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